Cas no 823795-86-4 (4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)-)

• Product Name: 4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)-
• CAS No: 823795-86-4
• MF: C₁₆H₁₅FN₄
• MW: 282.315506219864
• CID: 692996
• PubChem ID: 59517597
• Update Time: 2025-04-19

4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)-
• 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)pyrimidin-4-amine
• DTXSID40732252
• 823795-86-4
• SCHEMBL12929772

• Inchi： 1S/C16H15FN4/c1-21(2)16-12(14-8-5-9-18-14)10-19-15(20-16)11-6-3-4-7-13(11)17/h3-10,18H,1-2H3
• InChI Key： GCBZRTOSWTZKAK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NC=C(C2=CC=CN2)C(=N1)N(C)C

Computed Properties

• Exact Mass: 282.12807466g/mol
• Monoisotopic Mass: 282.12807466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8Ų